Cas no 12261-99-3 (Cyclohexanone,(1,3-benzodioxol-5-ylmethyl)- (9CI))

• Product Name: Cyclohexanone,(1,3-benzodioxol-5-ylmethyl)- (9CI)
• CAS No: 12261-99-3
• MF: C₁₄H₁₆O₃
• MW: 232.275044441223
• CID: 208718
• PubChem ID: 202582
• Update Time: 2025-04-19

Cyclohexanone,(1,3-benzodioxol-5-ylmethyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone,(1,3-benzodioxol-5-ylmethyl)- (9CI)
• 2-(1,3-benzodioxol-5-ylmethyl)cyclohexan-1-one
• 2-[(2H-1,3-Benzodioxol-5-yl)methyl]cyclohexan-1-one
• Piperonyl cyclohexanone
• Cyclohexanone, piperonyl-
• DTXSID00924217
• 12261-99-3

• Inchi： 1S/C14H16O3/c15-12-4-2-1-3-11(12)7-10-5-6-13-14(8-10)17-9-16-13/h5-6,8,11H,1-4,7,9H2
• InChI Key： OSKIADHYNKFIHB-UHFFFAOYSA-N
• SMILES： O=C1CCCCC1CC1=CC=C2C(=C1)OCO2

Computed Properties

• Exact Mass: 232.10998
• Monoisotopic Mass: 232.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.207
• Boiling Point: 367.9°Cat760mmHg
• Flash Point: 167.7°C
• Refractive Index: 1.569
• PSA: 35.53